6-Tert-Butyl-2,3-naphthalenedicarbonitrile
6-Tert-Butyl-2,3-naphthalenedicarbonitrile
BRD9876 is a selective inhibitor of MM1S growth. It is selective for microtubule bound Eg5 and causes a rapid arrest in G2/M phase.
Brand Name:
Vulcanchem
CAS No.:
32703-82-5
VCID:
VC0522007
InChI:
InChI=1S/C16H14N2/c1-16(2,3)15-5-4-11-6-13(9-17)14(10-18)7-12(11)8-15/h4-8H,1-3H3
SMILES:
CC(C)(C)C1=CC2=CC(=C(C=C2C=C1)C#N)C#N
Molecular Formula:
C16H14N2
Molecular Weight:
234.29 g/mol
6-Tert-Butyl-2,3-naphthalenedicarbonitrile
CAS No.: 32703-82-5
Inhibitors
VCID: VC0522007
Molecular Formula: C16H14N2
Molecular Weight: 234.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 32703-82-5 |
---|---|
Product Name | 6-Tert-Butyl-2,3-naphthalenedicarbonitrile |
Molecular Formula | C16H14N2 |
Molecular Weight | 234.29 g/mol |
IUPAC Name | 6-tert-butylnaphthalene-2,3-dicarbonitrile |
Standard InChI | InChI=1S/C16H14N2/c1-16(2,3)15-5-4-11-6-13(9-17)14(10-18)7-12(11)8-15/h4-8H,1-3H3 |
Standard InChIKey | MKILROQBJOOZKC-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC2=CC(=C(C=C2C=C1)C#N)C#N |
Canonical SMILES | CC(C)(C)C1=CC2=CC(=C(C=C2C=C1)C#N)C#N |
Appearance | Solid powder |
Description | BRD9876 is a selective inhibitor of MM1S growth. It is selective for microtubule bound Eg5 and causes a rapid arrest in G2/M phase. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BRD9876; BRD-9876; BRD 9876; |
Reference | 1: Chen GY, Kang YJ, Gayek AS, Youyen W, Tüzel E, Ohi R, Hancock WO. Eg5 Inhibitors Have Contrasting Effects on Microtubule Stability and Metaphase Spindle Integrity. ACS Chem Biol. 2017 Apr 21;12(4):1038-1046. doi: 10.1021/acschembio.6b01040. Epub 2017 Feb 22. PubMed PMID: 28165699; PubMed Central PMCID: PMC5515541. 2: Chattopadhyay S, Stewart AL, Mukherjee S, Huang C, Hartwell KA, Miller PG, Subramanian R, Carmody LC, Yusuf RZ, Sykes DB, Paulk J, Vetere A, Vallet S, Santo L, Cirstea DD, Hideshima T, Dančík V, Majireck MM, Hussain MM, Singh S, Quiroz R, Iaconelli J, Karmacharya R, Tolliday NJ, Clemons PA, Moore MA, Stern AM, Shamji AF, Ebert BL, Golub TR, Raje NS, Scadden DT, Schreiber SL. Niche-Based Screening in Multiple Myeloma Identifies a Kinesin-5 Inhibitor with Improved Selectivity over Hematopoietic Progenitors. Cell Rep. 2015 Feb 4. pii: S2211-1247(15)00030-3. doi: 10.1016/j.celrep.2015.01.017. [Epub ahead of print] PubMed PMID: 25660025; PubMed Central PMCID: PMC4524791. |
PubChem Compound | 613000 |
Last Modified | Nov 11 2021 |
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